Cas no 1354963-31-7 (4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide)

• Product Name: 4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide
• CAS No: 1354963-31-7
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• MDL: MFCD20233516
• CID: 5149898
• Update Time: 2025-05-20

4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-butanethioamide, γ,γ-diethyl-
• 4-(1,3-Dioxolan-2-yl)-4-ethylhexanethioamide
• 4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide

• MDL： MFCD20233516
• Inchi： 1S/C11H21NO2S/c1-3-11(4-2,6-5-9(12)15)10-13-7-8-14-10/h10H,3-8H2,1-2H3,(H2,12,15)
• InChI Key： QFXOSRNLVPVKDB-UHFFFAOYSA-N
• SMILES： C(C1OCCO1)(CC)(CC)CCC(=S)N

Additional information on 4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide

Introduction to 4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide (CAS No. 1354963-31-7)

4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide, with the CAS number 1354963-31-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioamides, which are known for their diverse biological activities and potential therapeutic uses.

The chemical structure of 4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide features a unique combination of functional groups, including a thioamide moiety, an ethyl group, and a 1,3-dioxolane ring. The thioamide group is a sulfur-containing analog of an amide, which can exhibit different chemical properties compared to traditional amides. The 1,3-dioxolane ring is a cyclic ether that can influence the compound's stability and reactivity. These structural features collectively contribute to the compound's distinct chemical and biological properties.

Recent studies have explored the potential of 4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Preliminary research has indicated that 4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral enzyme activity. These findings open up possibilities for its use as a novel antiviral agent.

In addition to its biological activities, the synthetic route for producing 4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide has been optimized to improve yield and purity. The synthesis typically involves several steps, including the formation of the 1,3-dioxolane ring and the introduction of the thioamide group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and scalability of the process.

The safety profile of 4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-(1,3-dioxolan-2-yl)-4-ethylhexanethioamide (CAS No. 1354963-31-7) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an attractive target for further investigation. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, potentially leading to new treatments for various diseases.